Cas no 2228559-16-6 (4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine)

• Product Name: 4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine
• CAS No: 2228559-16-6
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6615673
• PubChem ID: 165711452
• Update Time: 2025-06-24

4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine
• EN300-1730338
• 2228559-16-6

• Inchi： 1S/C9H15N3/c1-3-12-7-9(6-11-12)5-4-8(2)10/h3,6-8H,1,4-5,10H2,2H3
• InChI Key： NXVSKMFIFUBFCZ-UHFFFAOYSA-N
• SMILES： NC(C)CCC1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine

Introduction to 4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine (CAS No. 2228559-16-6)

4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228559-16-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core substituted with an allylamine side chain, has garnered attention due to its structural versatility and potential biological activities. The pyrazole ring is a heterocyclic structure known for its broad spectrum of pharmacological applications, while the allylamine moiety introduces reactivity that can be exploited in drug design and synthesis.

The structural motif of 4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine positions it as a valuable intermediate in the development of novel therapeutic agents. The presence of both aromatic and aliphatic components in its framework allows for diverse interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, particularly those incorporating pyrazole derivatives, due to their demonstrated efficacy in modulating various biological pathways.

In the context of contemporary research, 4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine has been investigated for its potential role in addressing inflammatory and immunomodulatory disorders. Studies have demonstrated that pyrazole-based compounds can exhibit significant anti-inflammatory properties by interacting with key enzymes and cytokines involved in the inflammatory cascade. The allylamine group further enhances its pharmacological profile by enabling post-synthetic modifications, such as acylation or alkylation, which can fine-tune its biological activity.

One of the most compelling aspects of 4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine is its synthetic accessibility. The compound can be readily prepared through multi-step organic transformations, starting from commercially available precursors like 1-propyne and 4-substituted pyrazoles. This accessibility is crucial for large-scale pharmaceutical production and for conducting high-throughput screening studies to identify novel derivatives with enhanced pharmacokinetic properties.

The allylamine functionality in 4-(1H-pyrazol)-4-yb-but-an_2-am_i_ne serves as a versatile handle for further chemical manipulation. It can undergo cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, to introduce aryl or vinyl groups at various positions along the carbon chain. These modifications can lead to analogues with improved solubility, metabolic stability, or target specificity. Additionally, the pyrazole ring can be further functionalized by nitration, sulfonylation, or halogenation to generate a library of compounds for structure-based drug design.

Recent computational studies have also shed light on the binding interactions of 4-(1H-pyrazol)-4-yb-but-an_2-am_i_ne with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. The pyrazole ring interacts favorably with hydrophobic pockets in these enzymes, while the allylamine side chain forms hydrogen bonds or hydrophobic interactions with key residues lining the active site.

The pharmacokinetic profile of CAS No. 2228559_16_6 is another area of active investigation. Initial in vitro studies suggest that this compound exhibits moderate solubility in water and moderate bioavailability when administered orally. These properties are favorable for developing a new generation of therapeutics that can be administered via oral routes without significant formulation challenges. Further preclinical studies are warranted to optimize its pharmacokinetic parameters and assess its potential for translation into clinical use.

Future directions in the research of 4-(allyl-pyrazol)-butan_2-am_i_ne include exploring its role in oncology and neurodegenerative diseases. Pyrazole derivatives have shown promise as kinase inhibitors and antioxidant agents, which are relevant to cancer therapy and neuroprotection, respectively. The allylamine group provides an opportunity to develop prodrugs that release active metabolites within target tissues, thereby enhancing therapeutic efficacy while minimizing systemic toxicity.

In summary,CAS No 2228559_16_6, represents a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of a pyrazole core and an allylamine side chain makes it a versatile scaffold for drug discovery efforts aimed at modulating inflammatory processes and other disease-related pathways. With ongoing research focusing on synthetic optimization, bioactivity profiling, and computational modeling,this molecule is poised to contribute valuable insights into the development of next-generation therapeutics.